Cas no 870079-64-4 (Methyl 2-(4,6-dimethoxy-2-pyrimidinyl)propanoate)
870079-64-4 structure
Product Name:Methyl 2-(4,6-dimethoxy-2-pyrimidinyl)propanoate
CAS No:870079-64-4
MF:C10H14N2O4
MW:226.229162693024
CID:1860418
PubChem ID:4252883
Update Time:2025-04-21
Methyl 2-(4,6-dimethoxy-2-pyrimidinyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(4,6-dimethoxy-2-pyrimidinyl)propanoate
- 3-(Methoxycarbonyl)-5-trifluoromethylphenylboronic acid, pinacol ester
- methyl 3-(4,6-dimethoxypyrimidin-2-yl)propanoate
- AK-95116
- MB11499
- CTK8B3457
- ANW-42552
- SureCN6126751
- KB-27620
- 3-(4,6-DIMETHOXYPYRIMIDIN-2-YL)PROPANOIC ACID METHYL ESTER
- SCHEMBL12479800
- 870079-64-4
- LMSUTSWNZSNJOQ-UHFFFAOYSA-N
- DB-351896
- Methyl (4,6-dimethoxypyrimidin-2-yl)propanoate
- HMS522G01
- Peakdale1_001541
-
- Inchi: 1S/C10H14N2O4/c1-14-8-6-9(15-2)12-7(11-8)4-5-10(13)16-3/h6H,4-5H2,1-3H3
- InChI Key: LMSUTSWNZSNJOQ-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1N=C(C=C(N=1)OC)OC)=O
Computed Properties
- Exact Mass: 226.095
- Monoisotopic Mass: 226.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.5A^2
- XLogP3: 0.9
Experimental Properties
- Melting Point: 119-120°C
Methyl 2-(4,6-dimethoxy-2-pyrimidinyl)propanoate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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